Cas no 917396-45-3 (Benzenemethanol, 4-(ethylsulfonyl)-)

• Product Name: Benzenemethanol, 4-(ethylsulfonyl)-
• CAS No: 917396-45-3
• MF: C₉H₁₂O₃S
• MW: 200.254781723022
• CID: 786344
• PubChem ID: 572424
• Update Time: 2025-07-02

Benzenemethanol, 4-(ethylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 4-(ethylsulfonyl)-
• (4-(ethylsulfonyl)phenyl)methanol
• (4-ethylsulfonylphenyl)methanol
• (4-ethanesulfonyl-phenyl)-methanol
• [4-(ethanesulfonyl)phenyl]methanol
• DTXSID00341344
• A915429
• 917396-45-3
• Ethyl 4-(hydroxymethyl)phenyl sulfone
• SCHEMBL709880
• [4-(Ethylsulfonyl)phenyl]methanol #
• (4-(ethyl sulfonyl)phenyl)methanol

• Inchi： 1S/C9H12O3S/c1-2-13(11,12)9-5-3-8(7-10)4-6-9/h3-6,10H,2,7H2,1H3
• InChI Key： XQKMHPAHBSZQGW-UHFFFAOYSA-N
• SMILES： S(CC)(C1C=CC(CO)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 200.05071541g/mol
• Monoisotopic Mass: 200.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on Benzenemethanol, 4-(ethylsulfonyl)-

Research Brief on Benzenemethanol, 4-(ethylsulfonyl)- (CAS: 917396-45-3) in Chemical Biology and Pharmaceutical Applications

Benzenemethanol, 4-(ethylsulfonyl)- (CAS: 917396-45-3) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This sulfone-containing benzyl alcohol derivative has shown promising applications in drug discovery and medicinal chemistry, particularly due to its unique physicochemical properties and potential as a building block for bioactive molecules. Recent studies have focused on its role as a key intermediate in the synthesis of novel therapeutic agents targeting inflammatory pathways and metabolic disorders.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 917396-45-3 in developing selective kinase inhibitors. Researchers utilized this compound as a core scaffold to generate derivatives with improved binding affinity to JAK3 kinases while maintaining selectivity over other JAK family members. The ethylsulfonyl group was found to be crucial for establishing hydrogen bond interactions with the kinase hinge region, leading to compounds with nanomolar potency in cellular assays.

In pharmaceutical formulation research, Benzenemethanol, 4-(ethylsulfonyl)- has been investigated for its potential as a solubility-enhancing excipient. A recent patent application (WO2023056121) describes its use in improving the bioavailability of poorly water-soluble drugs through co-crystal formation. The compound's amphiphilic nature, conferred by the polar sulfone group and hydrophobic benzene ring, makes it particularly effective for this application.

Metabolic stability studies of 917396-45-3 derivatives have revealed interesting structure-activity relationships. The ethylsulfonyl moiety appears to confer improved metabolic stability compared to analogous methylsulfonyl compounds, as demonstrated in recent in vitro ADME profiling studies. This property has sparked interest in using this scaffold for developing longer-acting therapeutic agents.

Current challenges in working with Benzenemethanol, 4-(ethylsulfonyl)- include optimizing synthetic routes for large-scale production and further characterizing its safety profile. Recent advances in continuous flow chemistry have shown promise for addressing the former challenge, with one research group reporting a 70% yield improvement through flow optimization (Org. Process Res. Dev., 2023).

Future research directions for this compound include exploration of its potential in targeted protein degradation (PROTACs) and as a warhead for covalent inhibitors. Preliminary computational studies suggest the sulfone group may participate in unique interactions with biological targets, opening new avenues for rational drug design.